Bis(4-hydroxyphenyl)disulfide
Overview
Description
Bis(4-hydroxyphenyl)disulfide is a chemical compound with the formula C12H10O2S2 and a molecular weight of 250.337 . It appears as a very pale yellow to pale yellow to grey powder or crystals .
Synthesis Analysis
The synthesis of Bis(4-hydroxyphenyl)disulfide involves a variety of methods. One method involves the reaction of 4-aminophenyl disulfide and diphenyl disulfide . Another method involves the use of bifunctional ionic liquids containing sulfonic acid and sulfhydryl groups . The synthesis process is often monitored using spectroscopic techniques .Molecular Structure Analysis
The molecular structure of Bis(4-hydroxyphenyl)disulfide consists of two phenyl rings each attached to a hydroxyl group and connected by a disulfide bond .Chemical Reactions Analysis
Bis(4-hydroxyphenyl)disulfide can undergo various chemical reactions. For instance, it can be hydrolyzed to form the corresponding dicarboxylic acid dithioamine, or it can be reduced to form the corresponding dicarboxylic acid dithiol . It can also act as a sulfurizing agent, an oxidizing agent, and a reducing agent in a series of organic synthesis reactions .Physical And Chemical Properties Analysis
Bis(4-hydroxyphenyl)disulfide has a density of 1.44±0.1 g/cm3 (Predicted), a melting point of 150.0 to 154.0 °C, and a boiling point of 437.9±30.0 °C (Predicted) . It is a white to light yellow powder to crystal .Scientific Research Applications
Chemical Properties and Safety
Bis(4-hydroxyphenyl)disulfide is a solid compound with a molecular weight of 250.34 . It’s typically stored in a dry, room-temperature environment . It’s important to handle this compound with care, as it can cause skin irritation (H315) and serious eye irritation (H319) .
Use in Thiophilic Affinity MOFs
Metal-organic frameworks (MOFs) are materials with potential for separation processes . A unique type of MOF, known as thiophilic affinity MOFs, has been developed as a specific sorbent for the capture of compounds containing disulfide bonds . Bis(4-hydroxyphenyl)disulfide, with its disulfide bond, could potentially be captured by these MOFs .
Role in Chemical Reactions
In chemical reactions, Bis(4-hydroxyphenyl)disulfide can be hydrolyzed to form the corresponding dicarboxylic diphenyl disulfide amine . It can also be reduced to form the corresponding dicarboxylic diphenyl disulfide alcohol . In more complex reaction systems, it can serve as a sulfiding agent, oxidant, and reductant for a series of organic synthesis reactions .
Mechanism of Action
Bis(4-hydroxyphenyl)disulfide is an organic compound with the molecular formula C12H10O2S2 . This compound, also known as 4,4’-Dithiodiphenol, has a variety of potential applications in the field of chemistry and pharmacology
Mode of Action
It’s known that in chemical reactions, bis(4-hydroxyphenyl)disulfide can act as a reducing agent, an oxidizing agent, and a sulfurizing agent .
Pharmacokinetics
It’s known that the compound is a yellow crystalline solid that is soluble in some organic solvents such as ether, chloroform, and methanol .
Action Environment
Bis(4-hydroxyphenyl)disulfide is relatively stable at room temperature but may decompose at high temperatures . It has a strong acidic smell and is irritating, caution is advised when handling it to avoid skin and eye contact .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(4-hydroxyphenyl)disulfanyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2S2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8,13-14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGKGITBBMXTKTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1O)SSC2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10299766 |
Source
|
| Record name | 4,4'-Disulfanediyldiphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10299766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-hydroxyphenyl)disulfide | |
CAS RN |
15015-57-3 |
Source
|
| Record name | 15015-57-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132570 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,4'-Disulfanediyldiphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10299766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(4-hydroxyphenyl) Disulfide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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